Cas no 61837-45-4 (1H-Pyrrole-1-octanoic acid, 2-butyl-5-formyl-)
61837-45-4 structure
Product Name:1H-Pyrrole-1-octanoic acid, 2-butyl-5-formyl-
CAS No:61837-45-4
MF:C17H27NO3
MW:293.401185274124
CID:464988
PubChem ID:21491048
Update Time:2025-04-19
1H-Pyrrole-1-octanoic acid, 2-butyl-5-formyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-1-octanoic acid, 2-butyl-5-formyl-
- 8-(2-butyl-5-formylpyrrol-1-yl)octanoic acid
- SCHEMBL11871807
- 8-(2-Butyl-5-formyl-1H-pyrrol-1-yl)octanoic acid
- DTXSID60614783
- 61837-45-4
-
- Inchi: 1S/C17H27NO3/c1-2-3-9-15-11-12-16(14-19)18(15)13-8-6-4-5-7-10-17(20)21/h11-12,14H,2-10,13H2,1H3,(H,20,21)
- InChI Key: XCOHBIOUUWNJKW-UHFFFAOYSA-N
- SMILES: O=CC1=CC=C(CCCC)N1CCCCCCCC(=O)O
Computed Properties
- Exact Mass: 293.19921
- Monoisotopic Mass: 293.19909372g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 12
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 59.3Ų
Experimental Properties
- PSA: 59.3
1H-Pyrrole-1-octanoic acid, 2-butyl-5-formyl- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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